2-cyclohexyl-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-cyclohexyl-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H25NO4S/c1-24-18-9-7-16(8-10-18)20(17-11-12-25(22,23)14-17)19(21)13-15-5-3-2-4-6-15/h7-12,15,17H,2-6,13-14H2,1H3
• InChI Key: QMCYMGWNOSTFMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)CC3CCCCC3
• Molecular Formula: C19H25NO4S
• Molecular Weight: 363.5 g/mol

Description

2-cyclohexyl-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H25NO4S and its molecular weight is 363.47. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

Research on amide-containing isoquinoline derivatives, such as N-cyclohexyl-2-(quinolin-8-yloxy) acetamide, reveals the significance of structural aspects in determining the physical and chemical properties of such compounds. These studies highlight the formation of gels and crystalline solids upon treatment with various acids, showcasing the potential of these compounds in forming inclusion complexes and their fluorescence properties upon interaction with specific molecules (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Pharmacological Effects

Another dimension of research involves the synthesis and evaluation of the analgesic effects of new analogues of ketamine, highlighting the potential of cyclohexylamine derivatives in medical applications. Studies demonstrate the effectiveness of these derivatives in decreasing pain in animal models, underscoring the therapeutic possibilities of compounds with similar structures (Ahmadi et al., 2012).

Green Synthesis

Research also extends to the green synthesis of related compounds, such as N-(3-Amino-4-methoxyphenyl)acetamide, using novel catalysts. This emphasizes the importance of developing sustainable and efficient methods for producing chemical intermediates that could be related to the synthesis of "2-cyclohexyl-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)acetamide" (Zhang, 2008).

Analytical and Structural Characterization

The analytical and structural characterization of similar compounds, such as N,N′-dicyclohexylcarbamoyl-2-(thiophen-2-yl)acetamide, provides insights into the crystal structure and intermolecular interactions, which are crucial for understanding the physicochemical properties and potential applications of "2-cyclohexyl-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)acetamide" (Rani et al., 2015).